Cas no 71477-15-1 ((1)-α-cyclopropyl-4-methoxybenzylamine)

• Product Name: (1)-α-cyclopropyl-4-methoxybenzylamine
• CAS No: 71477-15-1
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 1750261
• PubChem ID: 2723779
• Update Time: 2025-04-21

(1)-α-cyclopropyl-4-methoxybenzylamine Chemical and Physical Properties

Names and Identifiers

• (1)-α-cyclopropyl-4-methoxybenzylamine
• 1-Cyclopropyl-1-(4-methoxyphenyl)methylamine
• DB-071845
• DTXSID80969520
• cyclopropyl-(4-methoxyphenyl)methanamine
• SCHEMBL297343
• MFCD00044830
• AKOS016340926
• NS00057416
• alpha-Cyclopropyl-4-methoxybenzylamine
• AKOS000199902
• F2169-1186
• Z169852196
• 1-cyclopropyl-1-(4-methoxyphenyl)methanamine
• EINECS 259-148-1
• 71477-15-1
• 1213534-37-2
• EN300-24168
• 54398-65-1
• HMS1779N01
• Cyclopropyl(4-methoxyphenyl)methanamine
• EINECS 275-505-4
• CS-W007281
• (1)-alpha-Cyclopropyl-4-methoxybenzylamine
• (1R)CYCLOPROPYL(4-METHOXYPHENYL)METHYLAMINE
• DS-10195
• (1S)CYCLOPROPYL(4-METHOXYPHENYL)METHYLAMINE
• SY029737
• Y10978
• Oprea1_681997

• Inchi： 1S/C11H15NO/c1-13-10-6-4-9(5-7-10)11(12)8-2-3-8/h4-8,11H,2-3,12H2,1H3
• InChI Key： IVVASFZJFLBRPG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(C1CC1)N

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2Ų